Cas no 638142-14-0 (3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 638142-14-0
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 5762769
• PubChem ID: 971304
• Update Time: 2025-05-20

3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• F1572-0100
• 3-(2-(4-(tert-butyl)phenoxy)ethyl)-5-methylbenzo[d]oxazol-2(3H)-one
• Z57728706
• 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-1,3-benzoxazol-2-one
• 638142-14-0
• AKOS001175947

• Inchi： 1S/C20H23NO3/c1-14-5-10-18-17(13-14)21(19(22)24-18)11-12-23-16-8-6-15(7-9-16)20(2,3)4/h5-10,13H,11-12H2,1-4H3
• InChI Key： PRBXHMPMHDDOOU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)(C)C)CCN1C(=O)OC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 325.16779360g/mol
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one

Professional Introduction to 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 638142-14-0)

3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 638142-14-0, has garnered attention due to its unique structural features and potential biological activities. The presence of a benzoxazolone core, combined with an ethyl chain substituted with a phenoxy group and a tert-butyl group, suggests a complex interplay of electronic and steric effects that may influence its interactions with biological targets.

The benzoxazolone moiety is a well-known pharmacophore in drug discovery, often found in compounds exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The structure of 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one incorporates this pharmacophore into a more complex scaffold, which may enhance its binding affinity and selectivity. The tert-butyl group at the para position of the phenyl ring introduces steric hindrance, potentially influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel benzoxazolone derivatives as potential therapeutic agents. These derivatives have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases. The ethyl chain in 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one may facilitate blood-brain barrier penetration, a critical factor for CNS-targeting drugs.

Recent research has highlighted the importance of optimizing the substitution patterns on the benzoxazolone core to achieve desired pharmacological effects. For instance, studies have demonstrated that certain derivatives exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. The combination of a methyl group at the 5-position and a phenoxy-substituted ethyl chain in 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one may contribute to its potential anti-inflammatory properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the benzoxazolone core efficiently. The introduction of the tert-butyl group and phenoxy substituents necessitates precise control over reaction conditions to avoid unwanted side products.

Evaluation of the pharmacokinetic properties of 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one is crucial for assessing its potential as a drug candidate. In vitro studies have been conducted to investigate its metabolic stability, solubility, and interaction with cytochrome P450 enzymes. These studies provide valuable insights into how the compound will behave within the body and whether it will undergo rapid degradation or accumulate to toxic levels.

The biological activity of this compound has been explored through various in vitro assays. Initial studies have shown that it exhibits moderate inhibitory activity against certain enzymes associated with inflammation and oxidative stress. Further research is needed to elucidate its mechanism of action and to identify potential off-target effects that could limit its therapeutic utility.

The potential applications of 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one extend beyond anti-inflammatory therapy. Its structural features suggest that it may also possess neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier could make it useful in developing treatments for CNS disorders.

In conclusion, 3-[2-(4-tert-butylphenoxy)ethyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 638142-14-0) is a promising compound with unique structural features that may contribute to its biological activity. Ongoing research aims to fully characterize its pharmacological properties and explore its potential as a therapeutic agent in various medical conditions. As our understanding of drug design continues to evolve, compounds like this one represent an important step forward in developing novel treatments for human diseases.